Cas no 32630-58-3 (ethyl (E)-3-[4-[(E)-2-ethoxycarbonylethenyl]phenyl]prop-2-enoate; 2-[4-(2-hydroxyethoxy)cyclohexyl]oxyethanol)

• Product Name: ethyl (E)-3-[4-[(E)-2-ethoxycarbonylethenyl]phenyl]prop-2-enoate; 2-[4-(2-hydroxyethoxy)cyclohexyl]oxyethanol
• CAS No: 32630-58-3
• MF: C₂₆H₃₈O₈
• MW: 478.575129032135
• CID: 308279
• PubChem ID: 169451
• Update Time: 2025-04-19

ethyl (E)-3-[4-[(E)-2-ethoxycarbonylethenyl]phenyl]prop-2-enoate; 2-[4-(2-hydroxyethoxy)cyclohexyl]oxyethanol Chemical and Physical Properties

Names and Identifiers

• ethyl (E)-3-[4-[(E)-3-ethoxy-3-oxoprop-1-enyl]phenyl]prop-2-enoate,2-[4-(2-hydroxyethoxy)cyclohexyl]oxyethanol
• 2-[4-(2-hydroxyethoxy)cyclohexyl]oxyethanol
• ethyl (E)-3-[4-[(E)-2-ethoxycarbonylethenyl]phenyl]prop-2-enoate
• 32630-58-3
• ethyl (E)-3-[4-[(E)-2-ethoxycarbonylethenyl]phenyl]prop-2-enoate; 2-[4-(2-hydroxyethoxy)cyclohexyl]oxyethanol

• Inchi： 1S/C16H18O4.C10H20O4/c1-3-19-15(17)11-9-13-5-7-14(8-6-13)10-12-16(18)20-4-2;11-5-7-13-9-1-2-10(4-3-9)14-8-6-12/h5-12H,3-4H2,1-2H3;9-12H,1-8H2
• InChI Key： QVQJBUCFNAJZII-UHFFFAOYSA-N
• SMILES： O(CCO)C1CCC(CC1)OCCO.O(CC)C(C=CC1C=CC(C=CC(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 478.25674
• Monoisotopic Mass: 478.256668
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 443
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112

Experimental Properties

• Boiling Point: 415.8°Cat760mmHg
• Flash Point: 207.5°C
• PSA: 111.52